Cas no 2665661-01-6 (2-(Benzylamino)-2-cyclopropylethan-1-ol hydrochloride)

• Product Name: 2-(Benzylamino)-2-cyclopropylethan-1-ol hydrochloride
• CAS No: 2665661-01-6
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 5085929
• PubChem ID: 155859194
• Update Time: 2025-07-20

2-(Benzylamino)-2-cyclopropylethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Benzylamino)-2-cyclopropylethan-1-ol hydrochloride
• E79590
• 2-(benzylamino)-2-cyclopropylethanol;hydrochloride
• 2-(benzylamino)-2-cyclopropylethanol hydrochloride
• 2665661-01-6

• Inchi： 1S/C12H17NO.ClH/c14-9-12(11-6-7-11)13-8-10-4-2-1-3-5-10;/h1-5,11-14H,6-9H2;1H
• InChI Key： UJUIBCJUUOSDSX-UHFFFAOYSA-N
• SMILES： C(C1CC1)(CO)NCC1C=CC=CC=1.Cl

Computed Properties

• Exact Mass: 227.1076919g/mol
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(Benzylamino)-2-cyclopropylethan-1-ol hydrochloride

Recent Advances in the Study of 2-(Benzylamino)-2-cyclopropylethan-1-ol hydrochloride (CAS: 2665661-01-6)

2-(Benzylamino)-2-cyclopropylethan-1-ol hydrochloride (CAS: 2665661-01-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief consolidates the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

The compound's structure, featuring a cyclopropyl group and a benzylamino moiety, suggests potential interactions with biological targets such as receptors or enzymes. Recent synthetic efforts have optimized the production of 2-(Benzylamino)-2-cyclopropylethan-1-ol hydrochloride, achieving higher yields and purity through novel catalytic methods. These advancements are critical for scaling up production for preclinical and clinical studies.

In vitro studies have demonstrated that 2-(Benzylamino)-2-cyclopropylethan-1-ol hydrochloride exhibits moderate activity against certain bacterial strains, making it a candidate for further antimicrobial research. Additionally, its role as a chiral building block in asymmetric synthesis has been highlighted, with potential applications in the development of enantiomerically pure pharmaceuticals.

Recent pharmacokinetic studies have also investigated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data suggest favorable bioavailability, although further optimization may be required to enhance its therapeutic potential. These findings are paving the way for more comprehensive in vivo studies to evaluate its efficacy and safety.

In conclusion, 2-(Benzylamino)-2-cyclopropylethan-1-ol hydrochloride (CAS: 2665661-01-6) represents a promising compound in medicinal chemistry, with diverse applications ranging from antimicrobial agents to chiral intermediates. Continued research is essential to fully unlock its potential and translate these findings into clinical applications.